Cas no 2416235-34-0 (2-(1,1-Dimethylethyl) 2,5-diazaspiro[3.5]nonane-2,7-dicarboxylate)

2-(1,1-Dimethylethyl) 2,5-diazaspiro[3.5]nonane-2,7-dicarboxylate structure
2416235-34-0 structure
Product Name:2-(1,1-Dimethylethyl) 2,5-diazaspiro[3.5]nonane-2,7-dicarboxylate
CAS No:2416235-34-0
MF:C13H22N2O4
MW:270.324783802032
CID:5415795
PubChem ID:146149109
Update Time:2023-08-26

2-(1,1-Dimethylethyl) 2,5-diazaspiro[3.5]nonane-2,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-[(tert-butoxy)carbonyl]-2,5-diazaspiro[3.5]nonane-7-carboxylic acid
    • EN300-7456586
    • 2416235-34-0
    • 2-[(2-Methylpropan-2-yl)oxycarbonyl]-2,5-diazaspiro[3.5]nonane-7-carboxylic acid
    • Z3681318465
    • 2-(1,1-Dimethylethyl) 2,5-diazaspiro[3.5]nonane-2,7-dicarboxylate
    • Inchi: 1S/C13H22N2O4/c1-12(2,3)19-11(18)15-7-13(8-15)5-4-9(6-14-13)10(16)17/h9,14H,4-8H2,1-3H3,(H,16,17)
    • InChI Key: QOTCLEZPEWDXPO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2(CCC(C(=O)O)CN2)C1)=O

Computed Properties

  • Exact Mass: 270.15795719g/mol
  • Monoisotopic Mass: 270.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 423.8±45.0 °C(Predicted)
  • pka: 3.78±0.20(Predicted)

2-(1,1-Dimethylethyl) 2,5-diazaspiro[3.5]nonane-2,7-dicarboxylate Pricemore >>

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